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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Tris(tribromophenyl) cyanurate (tBPC), a

brominated flame retardant (BFR), against other commonly used BFRs such as

Tetrabromobisphenol A (TBBPA), Hexabromocyclododecane (HBCD), and Decabromodiphenyl

ether (DecaBDE). This document is intended for researchers, scientists, and professionals in

drug development and material science, offering a consolidated resource on their performance,

mechanisms, and testing protocols.

Executive Summary
Tris(tribromophenyl) cyanurate, also known as FR-245, is a high-performance brominated

flame retardant primarily utilized in acrylonitrile-butadiene-styrene (ABS) and high impact

polystyrene (HIPS) plastics.[1] It is recognized for its excellent thermal stability, UV resistance,

and non-blooming characteristics. This guide will delve into a comparative analysis of tBPC
with other prevalent BFRs, presenting available quantitative data, detailed experimental

methodologies for performance evaluation, and visual representations of its mechanism of

action.
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While a direct head-to-head quantitative comparison of tBPC with other BFRs across various

polymers in a single study is not readily available in the reviewed literature, this section

consolidates available data to provide a comparative perspective.

Key Performance Indicators for Flame Retardants:

Limiting Oxygen Index (LOI): The minimum concentration of oxygen in an oxygen/nitrogen

mixture that will support the flaming combustion of a material. A higher LOI value indicates

better flame retardancy.

UL 94 Vertical Burn Test: A widely used standard to classify the flammability of plastic

materials. Ratings include V-0 (best), V-1, and V-2.

Cone Calorimetry: Measures key fire behavior parameters such as Heat Release Rate

(HRR), Peak Heat Release Rate (pHRR), and Total Heat Release (THR). Lower values

generally indicate better flame retardancy.

Performance of tBPC in High Impact Polystyrene (HIPS)

A study on the synergistic effect of Tris(2,4,6-tribromophenoxy)-1,3,5-triazine (a compound

structurally similar to tBPC) with antimony trioxide (Sb2O3) in HIPS provides valuable

performance data.

Formulation
(in HIPS)

LOI (%) UL 94 Rating
Peak Heat
Release Rate
(kW/m²)

Total Heat
Release
(MJ/m²)

16.0 wt%

TTBPC/Sb2O3
23.8 V-2 - -

12.8 wt%

TTBPC, 3.2 wt%

Sb2O3, 0.5 wt%

NORPM*

25.4 V-0
Significantly

Reduced

Significantly

Reduced

*NORPM: tris(1‐methoxy‐2,2,6,6‐tetramethyl‐piperidin‐4‐yl)phosphite, a synergistic agent.[2]
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General Comparison with Other Brominated Flame Retardants

Flame Retardant
Key Characteristics &
Performance Aspects

Common Polymer
Applications

Tris(tribromophenyl) cyanurate

(tBPC/FR-245)

High thermal stability, good UV

resistance, non-blooming.[1]

Shows strong synergistic

effects with antimony trioxide.

[2]

ABS, HIPS, PBT, PET.

Tetrabromobisphenol A

(TBBPA)

Most widely used BFR. Can be

reactive (chemically bound to

the polymer) or additive.[3]

Epoxy resins (for printed circuit

boards), ABS, polycarbonate.

Hexabromocyclododecane

(HBCD)

Highly effective in polystyrene

foams. Its use is now restricted

in many regions due to

environmental and health

concerns.

Extruded and expanded

polystyrene foams (XPS,

EPS).

Decabromodiphenyl ether

(DecaBDE)

Was widely used in various

plastics and textiles. Phased

out in many applications due to

persistence and

bioaccumulation concerns.

HIPS, PBT, textiles.

Mechanism of Action
The flame retardant mechanism of tBPC is believed to involve both gas-phase and condensed-

phase actions, a hypothesis supported by studies on structurally similar cyanurate-based flame

retardants like melamine cyanurate.

Proposed Flame Retardant Mechanism of tBPC:

Thermal Decomposition: Upon heating, the tBPC molecule is expected to decompose. The

cyanurate ring structure is thermally stable, and its degradation is believed to contribute to

char formation.[4]
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Gas Phase Inhibition: The bromine atoms are released as radicals (Br•) into the gas phase.

These radicals interfere with the chain reactions of combustion, effectively quenching the

flame. This is a common mechanism for all brominated flame retardants.

Condensed Phase Action (Char Formation): The triazine ring in the cyanurate structure is

known to promote the formation of a stable, insulating char layer on the surface of the

burning polymer.[5][6][7] This char layer acts as a physical barrier, limiting the release of

flammable volatile compounds and shielding the underlying material from heat.
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Caption: Proposed flame retardant mechanism of tBPC.

Experimental Protocols
Standardized testing is crucial for evaluating and comparing the performance of flame

retardants. The following are detailed methodologies for two key flammability tests.

UL 94 Vertical Burn Test
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This test evaluates the self-extinguishing characteristics of a plastic material after exposure to a

flame.

Specimen: A rectangular bar of specific dimensions (typically 125 mm x 13 mm x specified

thickness).

Procedure:

Conditioning: Specimens are conditioned in a controlled environment (e.g., 23°C and 50%

relative humidity) for a specified period.

Mounting: The specimen is clamped vertically from its top end. A layer of dry absorbent

cotton is placed 300 mm below the specimen.

Flame Application: A calibrated flame (20 mm high) is applied to the bottom center of the

specimen for 10 seconds.

First Afterflame Time (t1): The time for which the specimen continues to flame after the first

flame application is recorded.

Second Flame Application: Immediately after flaming ceases, the flame is reapplied for

another 10 seconds.

Second Afterflame Time (t2) and Afterglow Time (t3): The duration of flaming and glowing

after the second flame application are recorded.

Dripping: It is noted whether any dripping particles ignite the cotton below.

Classification Criteria:
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Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (t1 + t2)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Dripping particles that

ignite cotton
No No Yes

Burn to clamp No No No

Cone Calorimetry (ASTM E1354)
This test provides quantitative data on the fire behavior of materials under controlled heat flux

conditions.

Specimen: A square plaque (typically 100 mm x 100 mm x specified thickness).

Procedure:

Conditioning: Specimens are conditioned to a constant mass in a controlled environment.

Mounting: The specimen is wrapped in aluminum foil, leaving the top surface exposed, and

placed in a sample holder on a load cell.

Irradiation: The specimen is exposed to a constant, uniform heat flux (e.g., 35 or 50 kW/m²)

from a conical heater.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ignition: A spark igniter is positioned above the sample to ignite the flammable gases that are

evolved.

Data Collection: Throughout the test, the following parameters are continuously measured:

Time to ignition

Mass loss rate

Oxygen consumption (used to calculate heat release rate)

Smoke production

Experimental Workflow Diagram
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Caption: Workflow for flame retardant performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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